2-[(4,6,7-Trimethylquinazolin-2-yl)amino]pyrimidine-4,6-diol

• IUPAC Name: 4-hydroxy-2-[(4,6,7-trimethylquinazolin-2-yl)amino]-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H15N5O2/c1-7-4-10-9(3)16-14(17-11(10)5-8(7)2)20-15-18-12(21)6-13(22)19-15/h4-6H,1-3H3,(H3,16,17,18,19,20,21,22)
• InChI Key: WBKUGNIZEABYFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=C(N=C2C=C1C)NC3=NC(=CC(=O)N3)O)C
• Molecular Formula: C15H15N5O2
• DSSTOX Substance ID: DTXSID00345463
• Molecular Weight: 297.31 g/mol
• CAS No.: 5803-73-6

Description

2-[(4,6,7-Trimethylquinazolin-2-yl)amino]pyrimidine-4,6-diol is a chemical compound with the molecular formula C15H15N5O2 It is known for its unique structure, which combines a quinazoline moiety with a pyrimidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4,6,7-Trimethylquinazolin-2-yl)amino]pyrimidine-4,6-diol typically involves the reaction of 4,6,7-trimethylquinazoline with a suitable pyrimidine derivative under controlled conditions. One common method involves the use of a condensation reaction, where the quinazoline derivative is reacted with a pyrimidine-4,6-diol precursor in the presence of a catalyst such as a Lewis acid. The reaction is usually carried out in an organic solvent like dimethylformamide or acetonitrile at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 2-[(4,6,7-Trimethylquinazolin-2-yl)amino]pyrimidine-4,6-diol may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for higher yields and purity, often involving multiple purification steps such as recrystallization or chromatography to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

2-[(4,6,7-Trimethylquinazolin-2-yl)amino]pyrimidine-4,6-diol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of quinazoline and pyrimidine derivatives with higher oxidation states.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced quinazoline and pyrimidine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles such as amines or thiols replace specific functional groups on the quinazoline or pyrimidine rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; typically carried out in aqueous or organic solvents at room temperature or slightly elevated temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents like tetrahydrofuran or ethanol under inert atmosphere.

Substitution: Amines, thiols; reactions often require the presence of a base such as triethylamine or pyridine and are conducted in polar aprotic solvents.

Major Products Formed

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the context of cancer research and treatment.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[(4,6,7-Trimethylquinazolin-2-yl)amino]pyrimidine-4,6-diol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active sites of enzymes, inhibiting their activity and thereby affecting various biochemical pathways. In cancer research, it has been shown to inhibit the activity of certain kinases, leading to the suppression of tumor growth and proliferation .

Comparison with Similar Compounds

Similar Compounds

• 2-[(4,6,7-Trimethylquinazolin-2-yl)amino]quinazolin-4-ol
• 4-Hydroxy-2-[(4,6,7-trimethylquinazolin-2-yl)amino]-1H-pyrimidin-6-one

Uniqueness

2-[(4,6,7-Trimethylquinazolin-2-yl)amino]pyrimidine-4,6-diol stands out due to its unique combination of quinazoline and pyrimidine rings, which imparts distinct chemical and biological properties. This structural uniqueness makes it a valuable compound for research and development in various scientific fields .